Cas no 90534-62-6 (1,3-Cyclohexanedione, 2-(2-oxopropyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(2-oxopropyl)-
• CAS No: 90534-62-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 788647
• PubChem ID: 4444407
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2-oxopropyl)-
• 2-(2-oxopropyl)cyclohexane-1,3-dione
• 2-acetonyl-1,3-cyclohexanedione
• AXMUMWUDWVIQMZ-UHFFFAOYSA-N
• 90534-62-6
• DTXSID10403366
• 2-(2-oxo-propyl)cyclohexane-1,3-dione
• acetonylcyclohexane-1,3-dione
• SCHEMBL1004976
• 2-(2-oxopropyl)cyclo-hexane-1,3-dione

• Inchi： 1S/C9H12O3/c1-6(10)5-7-8(11)3-2-4-9(7)12/h7H,2-5H2,1H3
• InChI Key： AXMUMWUDWVIQMZ-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1CC(C)=O)=O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 51.2Ų